Cas no 2306277-64-3 (5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one)

• Product Name: 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one
• CAS No: 2306277-64-3
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• CID: 5107723
• Update Time: 2025-06-10

5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrrolo[2,3-c]pyridin-2-one, 5-fluoro-1,3-dihydro-
• 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one

• Inchi： 1S/C7H5FN2O/c8-6-1-4-2-7(11)10-5(4)3-9-6/h1,3H,2H2,(H,10,11)
• InChI Key： HIVGLTBVQGFICA-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC2CC(=O)NC1=2

Additional information on 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one

Introduction to 5-Fluoro-1,3-Dihydropyrrolo[2,3-c]pyridin-2-one (CAS No. 2306277-64-3)

5-Fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one (CAS No. 2306277-64-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one make it an intriguing candidate for the development of new drugs targeting various diseases.

The chemical structure of 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one consists of a pyrrolopyridine core with a fluorine substituent at the 5-position. This fluorine substitution is crucial as it can significantly influence the compound's physicochemical properties and biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, making them valuable in drug design.

Recent studies have explored the potential therapeutic applications of 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one has also shown potential as an anticancer agent. A study conducted by a team at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast and lung cancers. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

In addition to its therapeutic potential, 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one has been studied for its ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting central nervous system (CNS) disorders. Research published in the Journal of Pharmacology and Experimental Therapeutics showed that 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one can effectively penetrate the BBB and exert neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The synthesis of 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one has been optimized to improve yield and purity. A recent paper in Organic Letters described a novel synthetic route that involves a palladium-catalyzed coupling reaction followed by cyclization. This method provides a scalable and efficient way to produce the compound in high purity, making it suitable for further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one. Preliminary results from Phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in various disease conditions.

In conclusion, 5-fluoro-1,3-dihydropyrrolo[2,3-c]pyridin-2-one (CAS No. 2306277-64-3) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an important role in advancing medical treatments for various diseases.